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Compound of Interest

Compound Name: Scutebata G

Cat. No.: B1179327

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Scutebata G, a neoclerodane
diterpenoid isolated from Scutellaria barbata. This document summarizes its chemical
properties, available biological data, and insights into its potential mechanisms of action.

Core Chemical and Physical Data

Scutebata G is a naturally occurring compound that has been identified and characterized. The
fundamental physicochemical properties of Scutebata G are detailed below.

Property Value Reference
CAS Number 1207181-63-2 [1]
Molecular Formula C35H39NO11

Molecular Weight 649.68 g/mol

Biological Activity and Potential Therapeutic
Relevance

While specific biological activity data for Scutebata G is limited in publicly accessible literature,
related compounds from Scutellaria barbata have demonstrated significant cytotoxic and anti-

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1179327?utm_src=pdf-interest
https://www.benchchem.com/product/b1179327?utm_src=pdf-body
https://www.benchchem.com/product/b1179327?utm_src=pdf-body
https://www.benchchem.com/product/b1179327?utm_src=pdf-body
https://www.targetmol.com/search?keyword=scutebata%20g
https://www.benchchem.com/product/b1179327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

tumor activities. Research on diterpenoids from this plant suggests a potential role in cancer
therapy through the induction of apoptosis and modulation of key signaling pathways.

One study on Scutebata A, a related compound, showed weak cytotoxic activity against the
SK-BR-3 human breast cancer cell line with an IC50 value of 15.2 uM.[2] The broader family of
neoclerodane diterpenoids from Scutellaria barbata has been shown to induce tumor-selective
cytotoxicity.

Experimental Protocols

The isolation and characterization of Scutebata G involve standard natural product chemistry
techniques. While a detailed, step-by-step protocol for Scutebata G is not available, the
general methodology can be inferred from the primary literature describing the isolation of
related compounds.

General Isolation and Purification Workflow:

The following diagram outlines a typical workflow for the isolation of neoclerodane diterpenoids
from Scutellaria barbata.
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Plant Material (Scutellaria barbata)

:

Extraction (e.g., with ethanol or methanol)

:

Partitioning (e.g., with ethyl acetate and water)

:

Column Chromatography (e.g., silica gel)

:

Further Chromatographic Separation (e.g., Sephadex LH-20, preparative HPLC)

Isolation of Pure Compounds (including Scutebata G)

Click to download full resolution via product page
A generalized workflow for the isolation of Scutebata G.

Structure Elucidation:

The chemical structure of Scutebata G was likely determined using a combination of
spectroscopic techniques, including:

o High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS): To determine the
elemental composition and molecular weight.

e 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: (*H, 3C, COSY, HSQC,
HMBC) to elucidate the connectivity of atoms and the stereochemistry of the molecule.
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Signaling Pathways

The precise signaling pathways modulated by Scutebata G have not been explicitly detailed in
the available literature. However, studies on extracts and other diterpenoids from Scutellaria
barbata suggest potential involvement in apoptosis-related pathways.

Hypothesized Signaling Pathway Involvement:

The diagram below illustrates a potential mechanism of action for diterpenoids from Scutellaria
barbata, leading to cancer cell apoptosis.

Scutebata G /
Scutellaria barbata Diterpenoids

Induction of Apoptosis

Cell Death

Click to download full resolution via product page

A simplified diagram of potential anti-cancer activity.

Further research is required to delineate the specific molecular targets and signaling cascades
affected by Scutebata G. This will be crucial for understanding its therapeutic potential and for
the rational design of future drug development studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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